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Compound of Interest

Compound Name: Phenanthrene-[U-13C]

Cat. No.: B1146099

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Phenanthrene-[U-
13C] in various organic solvents. While specific solubility data for the uniformly carbon-13
labeled phenanthrene is not extensively published, the solubility characteristics are expected to
be nearly identical to that of unlabeled phenanthrene. The data presented herein is for
unlabeled phenanthrene and serves as a robust proxy for the labeled compound.

Quantitative Solubility Data

The solubility of phenanthrene in a range of common organic solvents is summarized in the
table below. This data has been compiled from various scientific sources and provides a
comparative reference for solvent selection in experimental and developmental work.
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Solvent Molar Mass ( Temperature Solubility ( Solubility
olven
g/mol ) (°C) g/100 mL) (mol/L)
Acetone 58.08 25 Soluble -
Benzene 78.11 25 Very Soluble -
Carbon Disulfide 76.14 25 Soluble -
Carbon
) 153.82 25 41.67 2.71
Tetrachloride
Diethyl Ether 74.12 25 Soluble -
Dimethylformami
73.09 25 ~30 ~4.10
de (DMF)
Dimethyl
Sulfoxide 78.13 25 ~30 ~3.84
(DMSO)
Ethanol (95%) 46.07 15 (cold) 1.67 0.36
78 (boiling) 10.00 2.17
Ethanol
46.07 25 4.00 0.87
(absolute)
Glacial Acetic
) 60.05 25 Soluble -
Acid
Toluene 92.14 25 41.67 4.52

Note: "Soluble” and "Very Soluble" are qualitative descriptors from the literature where exact
guantitative data was not provided. The solubility of phenanthrene generally increases with the
temperature of the solvent.

Experimental Protocol for Solubility Determination

The following is a generalized "shake-flask" method, a widely accepted technique for
determining the solubility of a solid compound in a solvent. This protocol can be readily
adapted for Phenanthrene-[U-13C].
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Materials:

¢ Phenanthrene-[U-13C] (solid)

o Selected organic solvent(s) of high purity

e Analytical balance

e Glass vials or flasks with airtight screw caps

o Constant temperature shaker or water bath

o Centrifuge or filtration apparatus (e.g., syringe filters with appropriate membrane)

o High-Performance Liquid Chromatography (HPLC) system with a UV detector or a Mass
Spectrometer (MS) for concentration analysis

e Volumetric flasks and pipettes
Procedure:

e Preparation of Supersaturated Solution: Add an excess amount of solid Phenanthrene-[U-
13C] to a series of vials, each containing a known volume of the selected organic solvent.
The amount of solid should be sufficient to ensure that undissolved solid remains after
equilibrium is reached.

o Equilibration: Tightly seal the vials and place them in a constant temperature shaker or water
bath set to the desired temperature (e.g., 25 °C). Agitate the samples for a sufficient period
(typically 24-72 hours) to ensure that equilibrium between the dissolved and undissolved
solute is achieved.

o Phase Separation: After equilibration, allow the vials to stand undisturbed at the constant
temperature to let the excess solid settle. To ensure complete removal of undissolved solid,
centrifuge the samples at a high speed or filter the supernatant through a chemically inert
filter (e.g., PTFE) that does not absorb the solute.

o Sample Dilution and Analysis: Carefully take a known aliquot of the clear, saturated
supernatant and dilute it with a known volume of the same solvent to bring the concentration
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within the linear range of the analytical instrument.

o Quantification: Analyze the diluted samples using a calibrated HPLC-UV or HPLC-MS
method to determine the concentration of Phenanthrene-[U-13C].

o Calculation: Calculate the solubility of Phenanthrene-[U-13C] in the solvent at the specified
temperature, expressing the result in appropriate units (e.g., g/L, mol/L, or mg/mL).

Experimental Workflow for Solubility Determination

The logical flow of the experimental protocol for determining the solubility of Phenanthrene-[U-
13C] is visualized in the following diagram.
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Caption: Experimental workflow for determining the solubility of Phenanthrene-[U-13C].

 To cite this document: BenchChem. [Solubility of Phenanthrene-[U-13C] in Organic Solvents:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1146099#solubility-of-phenanthrene-u-13c-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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